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Compound of Interest

Compound Name: M-Tolyl acetate

cat. No.: B1675977

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of m-Tolyl acetate (CAS No. 122-46-
3), an organic ester with significant applications in the pharmaceutical and chemical industries.
The document details its chemical identity, physicochemical properties, synthesis
methodologies, and key applications, with a focus on its role as a pharmaceutical intermediate
and its inherent biological activities. Detailed experimental protocols for its synthesis and
analysis are provided, alongside graphical representations of key processes to facilitate
understanding for research, development, and quality control purposes.

Chemical Identity and Properties

m-Tolyl acetate, also known as m-cresyl acetate, is an aromatic ester derived from m-cresol
and acetic acid.[1] It is a colorless liquid with a characteristic sweet, floral odor.[1][2]

Identifiers and Synonyms

The compound is identified by several names and numbers across various chemical databases
and regulatory bodies.
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Identifier Type Value

CAS Number 122-46-3[1][3][4][5]

IUPAC Name (3-methylphenyl) acetate[1]
EC Number 204-546-2

Molecular Formula

CoH1002[1][3][4]

m-Cresyl Acetate, Acetic acid m-tolyl ester, 3-

Synonyms Methylphenylacetate, Cresatin, Metacresyl
acetate[1][3][4][5]
InChl Key OTGAHJIPFNKQGAE-UHFFFAQOYSA-NJ[1]

Canonical SMILES

CC1=CC(=CC=C1)0C(=0)C[1]

Physicochemical Properties

The physical and chemical characteristics of m-Tolyl acetate are critical for its handling,

storage, and application in various experimental and industrial settings.
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Property Value

Molecular Weight 150.17 g/mol [1][3]
Appearance Clear, colorless liquid[2][6]
Melting Point 12.0 °C[1]

Boiling Point 210-213 °C[6]

Density 1.04 g/mL at 25 °C[6]

Refractive Index (n20/D)

1.501[6]

Flash Point 95 °C (203 °F) - closed cup
- Soluble in DMSO; not miscible or difficult to mix
Solubility )
with water[1][4][6]
Purit Typically available as >97%, >98% (HPLC), or
uri
Y >99% (GC)[3][4][5]
Store in a dry, dark place at O - 4 °C for short
Storage

term or -20 °C for long term[1]

Synthesis of m-Tolyl Acetate

m-Tolyl acetate is primarily synthesized through the esterification of m-cresol. The two most

common laboratory and industrial methods are direct esterification with acetic acid and

acylation using a more reactive derivative like acetyl chloride or acetic anhydride.

Experimental Protocols

Protocol 2.1.1: Direct Esterification

This method involves the reaction of m-cresol with acetic acid, typically using an acid catalyst.

o Apparatus Setup: Assemble a round-bottom flask equipped with a reflux condenser and a

Dean-Stark apparatus to remove water formed during the reaction.

e Reagents: Charge the flask with equimolar amounts of m-cresol and acetic acid.
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» Catalyst: Add a catalytic amount of a strong acid, such as sulfuric acid (typically 1-2% of the
total reactant weight).

e Reaction: Heat the mixture to reflux. The water produced will be collected in the Dean-Stark
trap, driving the equilibrium towards the formation of the ester.

» Monitoring: Monitor the reaction progress by observing the amount of water collected. The
reaction is complete when no more water is produced.

o Work-up: After cooling, neutralize the excess acid with a mild base (e.g., sodium bicarbonate
solution). Wash the organic layer with water and brine.

 Purification: Dry the organic layer over an anhydrous salt (e.g., MgSOQa), filter, and purify the
crude product by vacuum distillation.

Protocol 2.1.2: Acylation of m-Cresol
This method generally provides higher yields and purity compared to direct esterification.[1]

o Apparatus Setup: Use a three-necked flask equipped with a dropping funnel, a condenser,
and a magnetic stirrer, placed in an ice bath.

e Reagents: Dissolve m-cresol in a suitable inert solvent (e.g., dichloromethane or diethyl
ether) in the flask.

o Reaction: Slowly add an equimolar amount of acetyl chloride or acetic anhydride from the
dropping funnel to the cooled solution while stirring. If acetyl chloride is used, a base (like
pyridine or triethylamine) is often added to neutralize the HCI byproduct.

o Completion: After the addition is complete, allow the mixture to warm to room temperature
and stir for several hours until the reaction is complete (monitored by TLC or GC).

o Work-up: Quench the reaction by slowly adding water. Separate the organic layer and wash
it sequentially with a dilute acid solution (e.g., 1M HCI), a saturated sodium bicarbonate
solution, and brine.[7]
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 Purification: Dry the organic layer over anhydrous MgSOa, filter, and remove the solvent
under reduced pressure. The resulting crude ester can be further purified by vacuum
distillation.

Synthesis Workflow Diagram
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Caption: Synthesis pathways for m-Tolyl acetate.

Applications in Research and Drug Development
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m-Tolyl acetate serves multiple functions relevant to the pharmaceutical and life sciences
sectors.

e Pharmaceutical Intermediate: Its chemical structure provides a scaffold for the synthesis of
more complex molecules and active pharmaceutical ingredients (APIs).[1] Its reactive ester
group allows for further chemical modifications, making it a valuable building block for
creating novel drug candidates.[1]

o Antiseptic and Analgesic Agent: The compound itself exhibits antiseptic properties.[1] It is
used in otic solutions to treat bacterial and fungal infections of the outer ear and has
applications in endodontic procedures due to its antiseptic and analgesic qualities.[1]

» Biological Probe: In research settings, m-Tolyl acetate can be used to investigate biological
processes.[1] Scientists may study its interactions with enzymes or cellular receptors to
elucidate signaling pathways or explore its antimicrobial effects to understand microbial

physiology.[1]

o Flavoring and Fragrance: Beyond pharmaceuticals, it is used as a flavoring agent and in the
fragrance industry due to its pleasant odor.[2][6]

Logical Application Pathway
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Caption: From chemical properties to drug development applications.

Biological Activity

Research indicates that m-tolyl acetate possesses notable antimicrobial properties, making it
effective against certain bacteria and fungi.[1] This activity is largely attributed to the cresyl
group, which can disrupt microbial cellular processes.[1] Its potential for inhibiting microbial
growth has led to its investigation and use in disinfectants, preservatives, and topical anti-
infective formulations.[1] While beneficial, computational studies have also suggested potential
toxicity, underscoring the need for careful handling and further investigation into its safety
profile in various applications.[1]

Analytical Methodologies

The purity and identity of m-Tolyl acetate are typically confirmed using standard analytical
techniques, with Gas Chromatography (GC) being a primary method for assessing purity.

General Protocol for GC Analysis
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This protocol outlines a general procedure for determining the purity of a m-Tolyl acetate
sample. Instrument conditions should be optimized for the specific equipment used.

o Sample Preparation: Prepare a dilute solution of the m-Tolyl acetate sample in a high-purity
volatile solvent, such as dichloromethane or ethyl acetate. A typical concentration is 1
mg/mL.

o Standard Preparation: Prepare a standard solution of high-purity m-Tolyl acetate (=99%) at
a known concentration in the same solvent.

o GC System Configuration:

o Injector: Split/splitless injector, typically operated in split mode (e.g., 50:1 split ratio) at a
temperature of 250 °C.

o Column: A non-polar or mid-polarity capillary column is suitable (e.g., DB-5, HP-5ms, or
DB-Wax; 30 m x 0.25 mm ID x 0.25 pm film thickness).

o Carrier Gas: Helium or Hydrogen with a constant flow rate (e.g., 1 mL/min).

o Oven Program: Start at a low temperature (e.g., 60 °C), hold for 1-2 minutes, then ramp at
a controlled rate (e.g., 10-15 °C/min) to a final temperature of 240 °C and hold for several
minutes.

o Detector: Flame lonization Detector (FID) is standard for organic compounds. Set detector
temperature to 280-300 °C.

« Injection: Inject a small volume (typically 1 pL) of the prepared sample and standard
solutions into the GC.

» Data Analysis: Identify the peak corresponding to m-Tolyl acetate based on the retention
time of the standard. Calculate the purity of the sample by determining the area percentage
of the main peak relative to the total area of all peaks in the chromatogram (assuming all
components have a similar response factor in the FID).

Safety Information

m-Tolyl acetate is a combustible liquid and requires appropriate handling procedures.
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e Personal Protective Equipment (PPE): Use of eyeshields, gloves, and a suitable respirator is
recommended.

o Storage: Store in a well-ventilated area away from ignition sources. It is classified under
Storage Class 10 for combustible liquids.

e Hazards: While specific GHS classifications can vary, related compounds can cause skin
and eye irritation.[8] Always consult the product-specific Safety Data Sheet (SDS) before
handling.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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